Cas no 84754-31-4 (2-Methyl-4-pyrrolidin-1-ylbenzaldehyde)

• Product Name: 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde
• CAS No: 84754-31-4
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD04084439
• CID: 1076401
• PubChem ID: 958834
• Update Time: 2025-04-20

2-Methyl-4-pyrrolidin-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde
• 2-methyl-4-(1-pyrrolidinyl)benzaldehyde
• 2-methyl-4-pyrrolidin-1-ylbenzaldehyde
• 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde
• 2-methyl-4-pyrrolidinylbenzaldehyde
• CS-0117353
• DTXSID00359323
• SCHEMBL10979743
• MFCD04084439
• BB 0217742
• 2-Methyl-4-(1-pyrrolidinyl)benzaldehyde, AldrichCPR
• 84754-31-4
• FT-0766643
• BP-11028
• AKOS000113681
• LS-08660
• DB-027987
• benzaldehyde, 2-methyl-4-(1-pyrrolidinyl)-
• STL284524
• ALBB-025638
• 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde

• MDL： MFCD04084439
• Inchi： 1S/C12H15NO/c1-10-8-12(5-4-11(10)9-14)13-6-2-3-7-13/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： YXOJINLHPFVAAB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C)N1CCCC1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.59
• PSA: 20.31000
• LogP: 2.47270

2-Methyl-4-pyrrolidin-1-ylbenzaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT